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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of

specimens for bond strength testing of Panavia TC, a tooth-colored, translucent adhesive resin

cement. The following sections outline standardized procedures for various substrates to

ensure reliable and reproducible results in a research setting.

Overview of Panavia TC
Panavia TC is a shade variation of Panavia 21, an adhesive resin cement known for its strong

bond to tooth structure and dental restorative materials.[1][2] It is a paste-paste system that

cures anaerobically.[2] The cement contains the adhesive monomer MDP (10-

Methacryloyloxydecyl dihydrogen phosphate), which is crucial for establishing a long-term,

durable bond to both tooth structure and metal or ceramic surfaces.[1] For optimal

performance, Panavia 21 (and by extension, the TC shade) is used in conjunction with ED

PRIMER for conditioning tooth surfaces.[1][2]

Experimental Protocols for Specimen Preparation
The following protocols are synthesized from various studies and manufacturer instructions to

provide a comprehensive guide for preparing specimens for different bond strength tests, such

as shear bond strength (SBS), microshear bond strength (μSBS), and push-out bond strength.
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Substrate Preparation: Human Dentin (for Shear Bond
Strength Testing)
This protocol describes the preparation of human dentin specimens for shear bond strength

testing.

Materials:

Extracted human third molars (stored in saline or sodium azide solution)[3][4]

Acrylic resin

Silicon carbide (SiC) paper (e.g., 600-grit)[3][4]

Polishing machine

Distilled water

Procedure:

Tooth Embedding: Embed the extracted human molars in acrylic resin discs to facilitate

handling and mounting in the testing apparatus.[3][4]

Surface Grinding: Grind the occlusal surface of the embedded teeth using a polishing

machine with 600-grit SiC paper under running water to expose a flat, superficial dentin

surface.[3][4][5]

Cleaning and Storage: Thoroughly rinse the specimens with distilled water to remove any

debris from the grinding process. Store the prepared specimens in distilled water at 37°C to

prevent dehydration prior to bonding procedures.[3][5]

Substrate Preparation: Zirconia (for Shear Bond
Strength Testing)
This protocol details the preparation of zirconia specimens, a common ceramic material used in

dental restorations.

Materials:
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Sintered Y-TZP zirconia discs or blocks[6]

Diamond saw (for sectioning)

Silicon carbide (SiC) paper or diamond discs[7]

Sandblasting unit

Aluminum oxide particles (e.g., 50 µm)[3][6][7]

Ultrasonic cleaner

Distilled water

Procedure:

Specimen Sectioning and Mounting: If starting with a block, section the zirconia into coupons

of desired dimensions (e.g., 12 x 13 x 3 mm) using a diamond saw.[3] Mount the zirconia

specimens in acrylic resin discs.[3][7]

Surface Finishing: Grind the surface of the zirconia flat using SiC paper or diamond discs.[7]

Sandblasting (Air Abrasion): Sandblast the bonding surface with 50 µm aluminum oxide

particles at a pressure of 2-3 bar.[3][6][7] This step is critical for increasing the surface area

and mechanical retention.

Cleaning: Ultrasonically clean the sandblasted specimens in distilled water to remove any

residual abrasive particles and debris.[1][7]

Panavia TC Application and Specimen Assembly (Shear
Bond Strength)
This protocol outlines the application of Panavia TC and the assembly of the final test

specimen.

Materials:

Prepared dentin or zirconia substrates

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://scispace.com/pdf/methodology-for-testing-the-micro-shear-bond-strength-of-2hxh8aud.pdf
https://www.dentaladvisor.com/wp-content/uploads/2020/06/RR132-Panavia-SA-Universal-Bond-Strength-to-Substrates.pdf
https://panaviacements.com/wp-content/uploads/2019/09/The-Dental-Advisor_PANAVIA-V5-ShearBondStrength.pdf
https://scispace.com/pdf/methodology-for-testing-the-micro-shear-bond-strength-of-2hxh8aud.pdf
https://www.dentaladvisor.com/wp-content/uploads/2020/06/RR132-Panavia-SA-Universal-Bond-Strength-to-Substrates.pdf
https://panaviacements.com/wp-content/uploads/2019/09/The-Dental-Advisor_PANAVIA-V5-ShearBondStrength.pdf
https://panaviacements.com/wp-content/uploads/2019/09/The-Dental-Advisor_PANAVIA-V5-ShearBondStrength.pdf
https://www.dentaladvisor.com/wp-content/uploads/2020/06/RR132-Panavia-SA-Universal-Bond-Strength-to-Substrates.pdf
https://www.dentaladvisor.com/wp-content/uploads/2020/06/RR132-Panavia-SA-Universal-Bond-Strength-to-Substrates.pdf
https://panaviacements.com/wp-content/uploads/2019/09/The-Dental-Advisor_PANAVIA-V5-ShearBondStrength.pdf
https://scispace.com/pdf/methodology-for-testing-the-micro-shear-bond-strength-of-2hxh8aud.pdf
https://www.dentaladvisor.com/wp-content/uploads/2020/06/RR132-Panavia-SA-Universal-Bond-Strength-to-Substrates.pdf
https://suredental.com/PANAVIA21tech.html
https://www.dentaladvisor.com/wp-content/uploads/2020/06/RR132-Panavia-SA-Universal-Bond-Strength-to-Substrates.pdf
https://www.benchchem.com/product/b1179519?utm_src=pdf-body
https://www.benchchem.com/product/b1179519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Panavia 21 Kit (including Panavia TC paste and ED PRIMER)[1]

Applicator brushes

Teflon tape with a circular hole (e.g., 3 mm diameter)[3][4][7]

Stainless steel cylinders or composite resin for building the bonded component[3][4][7]

Loading jig (to apply a consistent load during curing)[4][7]

Oxygen-inhibiting gel (OXYGUARD II)[1][2]

Procedure:

Primer Application (for Dentin):

Dispense one drop each of ED PRIMER Liquid A and Liquid B into a mixing dish and mix

for 3-5 seconds.[1]

Apply the mixed primer to the prepared dentin surface and leave it for 60 seconds.[1]

Gently air dry to evaporate the solvent, leaving a glossy surface.[1]

Primer Application (for Zirconia): For zirconia, a separate primer containing MDP, such as

CLEARFIL CERAMIC PRIMER PLUS, is often recommended, although Panavia 21's

formulation also contains MDP.[1][8] Follow the manufacturer's instructions for the specific

zirconia primer being used.

Bonding Site Definition: Apply a piece of single-sided adhesive Teflon tape with a precisely

sized hole (e.g., 3 mm diameter) to the center of the prepared substrate surface. This defines

the bonding area.[3][4][7]

Panavia TC Dispensing and Mixing: Dispense the Panavia 21 Catalyst and Universal (TC

shade) pastes in the proper ratio and mix thoroughly.[1]

Cement Application: Place a small amount of the mixed Panavia TC paste into the hole in

the Teflon tape on the substrate.[3][4][7]
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Specimen Assembly: Place a stainless-steel cylinder or build a composite resin cylinder onto

the cement.[3][4][7]

Curing:

Place the assembled specimen into a loading jig and apply a consistent load (e.g., 100 g)

to standardize the cement layer thickness.[4]

Apply an oxygen-inhibiting gel (OXYGUARD II) around the margin of the bonded interface

to facilitate anaerobic curing.[1][2]

Allow the cement to self-cure for the manufacturer-recommended time (typically around 10

minutes) at 37°C.[4]

Post-Curing Specimen Treatment
To simulate clinical conditions, specimens often undergo aging protocols before bond strength

testing.

Procedure:

Water Storage: After the initial cure, remove any excess cement and store the specimens in

distilled water at 37°C for 24 hours before testing.[3][4][8]

Thermocycling (Optional): For studies evaluating long-term bond durability, subject the

specimens to thermocycling (e.g., 3,000 to 10,000 cycles between 5°C and 55°C).[5][8]

Data Presentation
The following tables summarize representative bond strength data for Panavia cements from

various studies. Note that direct comparison between studies may be challenging due to

variations in methodologies.

Table 1: Shear Bond Strength of Panavia Cements to Various Substrates
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Substrate
Panavia
Version

Surface
Treatment

Mean Shear
Bond
Strength
(MPa)

Standard
Deviation
(MPa)

Reference

Human

Dentin
Panavia V5 Tooth Primer 28.3 4.9 [3]

Zirconia Panavia V5
Sandblasting

(50 µm Al₂O₃)
25.1 5.2 [3]

Lithium

Disilicate
Panavia V5

Hydrofluoric

Acid Etch
36.9 6.5 [3]

Titanium Panavia V5

Sandblasting

(250 µm

Al₂O₃)

18.27 2.15 [9]

Titanium Panavia V5 No Treatment 7.91 1.34 [9]

Table 2: Microshear Bond Strength of Panavia V5 to Titanium with Different Surface Treatments

Surface Treatment
Mean Microshear Bond
Strength (MPa)

Standard Deviation (MPa)

No Treatment 7.91 1.34

Sandblasting (250 µm Al₂O₃) 18.27 2.15

35% Hydrogen Peroxide 12.54 1.87

Data adapted from Nakhaei et

al. (2022)[9][10]

Visualized Workflows
The following diagrams illustrate the key experimental workflows described in the protocols.
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Substrate Preparation Specimen Assembly Curing and Storage
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Caption: Workflow for Shear Bond Strength Specimen Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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